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Comparative Quantitative Data of NAC in Disease
Models

The table below summarizes the protective effects of N-Acetyl-L-cysteine (NAC) across various

experimental models, as reported in the search results.

Experimental
Model

Inducing
Agent/Pathology

NAC Dose &
Route

Key Quantitative Findings
with NAC Treatment

Citation

Parkinson's
Disease
(Mouse)

Rotenone 80 mg/kg/day,
intraperitoneal

↑ Expression of Sod, Gpx, Cat,
Nrf2, Ho-1; ↓ Expression of

lncRNAs Malat1, Neat1, Gas5;
↑ Antioxidant enzyme activity

[1].

Alzheimer's
Disease (5xFAD
Mouse)

Aβ Pathology ~100

mg/kg/day,
dietary (600

mg/kgDiet)

↓ Brain Aβ40 levels; ↓ Brain 4-

HNE levels to control; Improved
creatinine clearance; ↓ Plasma

S100β; Improved Y-maze
performance [2].
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Experimental
Model

Inducing
Agent/Pathology

NAC Dose &
Route

Key Quantitative Findings
with NAC Treatment

Citation

Alzheimer's
Disease
(APP/PS1
Mouse)

Ethanol Exposure Not specified ↓ Inflammatory mediators

(NLRP3, TNF-α); ↑ Synaptic
proteins (SYP, PSD95, BDNF);

Attenuated cognitive
impairment [3].

Lung Toxicity
(Rat)

Mercury (Hg)
Chloride

50 mg/kg/day,
oral gavage

↓ Hg levels in blood/lung; ↑
SOD1 expression (0.51 to 0.76-

fold); ↓ Oxidative/inflammatory
genes (MPO, HIF1, NOS, FN1)

[4].

Social Isolation
Stress (Mouse)

Stress-induced

liver damage

Intraperitoneal ↑ Serum antioxidant capacity; ↑

Liver catalase; ↓ Serum MDA; ↓
Liver IL-1β & IL-6 gene

expression [5].

Primary
Hippocampus
Neurons

H₂O₂ (300 µmol/l) 100 µmol/l, in

culture media

↑ Cell viability; ↓ ROS levels; ↓

Phosphorylation of p38 MAPK
and JNK; ↓ Tau protein

phosphorylation [6].

Detailed Experimental Protocols

For researchers looking to replicate or understand the depth of these studies, here are the methodologies for

two key models.

Rotenone-Induced Parkinson's Disease Model [1]

Animals: 56 male BALB/c mice.
PD Induction: Rotenone (2.75 mg/kg/day) was administered via intraperitoneal (i.p.) injection for 10

consecutive days.
NAC Treatment: NAC (80 mg/kg/day, i.p.) was administered for 10 days, either alone or in

combination with rotenone.
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Control Groups: Included control, sham (vehicle only), and a positive control group receiving

Levodopa.
Key Outcome Measurements:

Gene Expression: Real-time PCR analysis of antioxidant genes (Sod, Gpx, Cat, Nrf2, Ho-1)
and lncRNAs (Malat1, Neat1, Gas5) in brain tissue.

Biochemical Assays: Activity of antioxidant enzymes and levels of malondialdehyde (MDA) in
brain tissue and serum.

Bioinformatics: Molecular docking and gene interaction network analysis.

Aβ Pathology Alzheimer's Disease Model (5xFAD Mice) [2]

Animals: 8-week-old 5xFAD transgenic mice and wild-type (WT) littermates.
NAC Treatment: NAC was administered via a specially formulated rodent diet (600 mg/kgDiet,

approximating 100 mg/kg body weight) for 4 weeks.
Control Groups: WT and 5xFAD mice on a regular diet.

Key Outcome Measurements:
Oxidative Stress: Measured lipid peroxidation products (MDA and 4-HNE) in brain and kidney

tissues.
Pathology & Function: Quantified brain Aβ40 levels, assessed blood-brain barrier leakage

(plasma S100β, capillary leakage), and evaluated renal function (creatinine clearance).
Cognition: Spatial working memory was tested using the Y-maze.

NAC's Signaling Pathways in Oxidative Stress

The neuroprotective and antioxidant effects of NAC are primarily mediated through the following

interconnected mechanisms, with the Nrf2 pathway being central:
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(Nrf2 Pathway Activation diagram illustrates NAC's role in antioxidant defense)

Important Note on Isomer Specificity and Next Steps

The data presented here is for N-Acetyl-L-cysteine (NAC), the biologically active form. The N-Acetyl-D-

cysteine isomer is not expected to function as a precursor for glutathione synthesis in the same way [7] [8].

This is a critical distinction for your comparison guide.

To obtain the specific information you need on N-Acetyl-D-cysteine, I suggest:

Refining Your Search: Use scientific databases like PubMed and Scopus with the precise query "N-
Acetyl-D-cysteine" to find any studies that may have used it as a control or investigated its
properties directly.
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Consulting Chemical Databases: Look into chemical supplier catalogs (e.g., Sigma-Aldrich) for

purity specifications and any available pharmacological data on the D-isomer.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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